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Compound of Interest

Compound Name: Probucol

Cat. No.: B1678242 Get Quote

Essential Safety and Handling Guide for
Probucol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Probucol. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Probucol is classified as a hazardous substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation. It is also harmful if swallowed.[1] Therefore,

stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale & Source

Hand Protection

Nitrile or low-protein, powder-

free latex gloves are

recommended. Double gloving

should be considered. PVC

gloves are also an option.[2]

Gloves must be inspected for

degradation before use.[2][3]

To prevent skin contact.

Probucol is a skin irritant.

Eye/Face Protection

Tightly fitting safety goggles

with side-shields should be

worn.[3] A face shield may be

required when there is a risk of

splashes.[4]

To prevent eye contact.

Probucol causes serious eye

irritation.

Body Protection

For quantities up to 500

grams, a laboratory coat is

suitable. For larger quantities

(up to 1 kg), a disposable, low-

permeability lab coat or

coverall is recommended,

buttoned at the collar and

cuffs.[2] Protective shoe

covers and a head covering

are also advised.[2]

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area is

crucial.[2] If dust becomes

airborne, a certified, approved

positive-flow mask or a full-

face respirator should be used.

[2][3]

To prevent inhalation, as

Probucol may cause

respiratory irritation.

Safe Handling and Operational Plan
A systematic approach to handling Probucol minimizes the risk of exposure. The following

workflow outlines the key steps from preparation to disposal.
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Diagram 1: Operational Workflow for Handling Probucol

Preparation

Handling

Post-Handling & Disposal

1. Review Safety Data Sheet (SDS)

2. Prepare work area in a well-ventilated space

3. Don all required PPE

4. Carefully weigh and handle Probucol
(Avoid generating dust)

5. Keep containers securely sealed when not in use

6. Decontaminate work surfaces

7. Remove and dispose of PPE correctly

8. Wash hands thoroughly with soap and water 9. Dispose of Probucol waste in sealed, labeled containers
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Diagram 1: Operational Workflow for Handling Probucol
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Procedural Steps:

Preparation: Always review the Safety Data Sheet (SDS) before starting work. Ensure your

designated workspace is in a well-ventilated area, such as a chemical fume hood.[2] Don all

required PPE, including gloves, safety goggles, and a lab coat.[2][3]

Handling: Avoid all personal contact, including inhalation.[2] When handling the solid form,

use dry clean-up procedures and prevent the generation of dust.[2] Do not eat, drink, or

smoke in the handling area.[1][2]

Storage: Keep containers securely sealed in a cool, well-ventilated area, away from

incompatible materials like strong oxidizing agents.[1][2]

Post-Handling: After handling, wash hands thoroughly with soap and water.[2] Work clothes

should be laundered separately.[2]

Emergency and Spill Response Plan
Immediate and appropriate action is critical in the event of exposure or a spill.
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Diagram 2: Emergency Response for Probucol Exposure

Type of Exposure

Immediate First Aid

Follow-Up

Skin/Hair Contact

Flush skin and hair with running water (and soap if available).
Remove contaminated clothing.

Eye Contact

Rinse opened eye for several minutes under running water.
Remove contact lenses (if possible).

Inhalation

Move to fresh air.

Ingestion

Rinse mouth.
Call a POISON CENTER or doctor if you feel unwell.

Seek medical attention
if irritation persists.

Click to download full resolution via product page

Diagram 2: Emergency Response for Probucol Exposure

First-Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of running water for several

minutes.[1] If symptoms persist, consult a doctor.

Skin Contact: Immediately wash the affected area with soap and running water. Seek

medical attention if irritation develops.[2]

Inhalation: If fumes are inhaled, move the individual to an area with fresh air.[2]

Ingestion: If swallowed, rinse the mouth with water.[1] Contact a poison control center or a

physician if the person feels unwell.[1]
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Spill Management:

Minor Spills: Clean up spills immediately.[2] Wear full PPE. Use dry cleanup procedures to

avoid generating dust.[2] You can vacuum or sweep the material. The vacuum cleaner must

be fitted with a HEPA filter.[2] Place the collected residue in sealed containers for disposal.[2]

Major Spills: Alert personnel in the area.[2] Prevent spillage from entering drains or water

courses.[2] Follow the same cleanup procedures as for minor spills, ensuring proper

respiratory protection. After cleanup, wash the area with large amounts of water.[2]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[2]

Product Disposal: Probucol waste should be disposed of by burial in a licensed landfill or by

incineration in a licensed facility, potentially after being mixed with a suitable combustible

material.[2]

Contaminated Materials: Decontaminate empty containers before disposal.[2] All

contaminated PPE and cleanup materials should be placed in sealed, labeled containers for

disposal via an approved waste disposal plant.[1]

Prohibitions: DO NOT allow the product or wash water from cleaning equipment to enter

drains, sewers, or waterways.[2]

Toxicological Data
The following table summarizes key toxicological data for Probucol. This information

underscores the importance of avoiding direct exposure.
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Toxicity Data Value Species Source

Oral TDLo 3650 mg/kg Human [2]

Oral TDLo 17500 mg/kg Rat [2]

Oral LD50 >5 g/kg Rat

Intraperitoneal LD50 >800 mg/kg Mouse [2]

Inhalation TCLo 15 mg/m³/4h Rat [2]

(TDLo: Toxic Dose

Low - the lowest dose

to produce a toxic

effect. LD50: Lethal

Dose 50 - the dose

lethal to 50% of the

tested population.

TCLo: Toxic

Concentration Low -

the lowest

concentration to

produce a toxic

effect.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Probucol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678242#personal-protective-equipment-for-
handling-probucol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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